Cas no 55770-03-1 (alpha-(cyanoimino)-3,4-dichlorophenethyl-amine)

• Product Name: alpha-(cyanoimino)-3,4-dichlorophenethyl-amine
• CAS No: 55770-03-1
• MF: C₉H₇Cl₂N₃
• MW: 228.077979326248
• CID: 944461
• PubChem ID: 24854518
• Update Time: 2025-10-29

alpha-(cyanoimino)-3,4-dichlorophenethyl-amine Chemical and Physical Properties

Names and Identifiers

• alpha-(cyanoimino)-3,4-dichlorophenethyl-amine
• N'-cyano-2-(3,4-dichlorophenyl)ethanimidamide
• Α-(CYANOIMINO)-3,4-DICHLOROPHENETHYLAMINE
• FPJZOLMBOBRFFS-UHFFFAOYSA
• alpha-(Cyanoimino)-3,4-dichlorophenethylamine
• FPJZOLMBOBRFFS-UHFFFAOYSA-
• AKOS024364992
• alpha-(Cyanoimino)-3,4-dichlorophenethylamine, 99%
• (Z)-N'-cyano-2-(3,4-dichlorophenyl)acetimidamide
• 55770-03-1
• .alpha.-(Cyanoimino)-3,4-dichlorophenethylamine
• N'-Cyano-2-(3,4-dichlorophenyl)acetimidamide
• (1Z)-N'-Cyano-2-(3,4-dichlorophenyl)ethanimidamide #
• ALPHA-(CYANOIMINO)-3,4-DICHLOROPHENETHYL -AMINE, 99%
• DTXSID10346769
• InChI=1/C9H7Cl2N3/c10-7-2-1-6(3-8(7)11)4-9(13)14-5-12/h1-3H,4H2,(H2,13,14)
• FPJZOLMBOBRFFS-UHFFFAOYSA-N

• MDL： MFCD00009975
• Inchi： 1S/C9H7Cl2N3/c10-7-2-1-6(3-8(7)11)4-9(13)14-5-12/h1-3H,4H2,(H2,13,14)
• InChI Key： FPJZOLMBOBRFFS-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)C/C(=N/C#N)/N)Cl

Computed Properties

• Exact Mass: 227.00200
• Monoisotopic Mass: 227.0017026g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 269
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 62.2Ų

Experimental Properties

• Density: 1.37
• Melting Point: 143-145 °C (lit.)
• Boiling Point: 372.1°C at 760 mmHg
• Flash Point: 178.8°C
• Refractive Index: 1.61
• PSA: 62.17000
• LogP: 3.07448

alpha-(cyanoimino)-3,4-dichlorophenethyl-amine Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H302 + H312 + H332-H314
• Warning Statement： P280-P305+P351+P338-P310
• Hazardous Material transportation number：UN 1759
• WGK Germany：3
• Hazard Category Code： 20/21/22-34
• Safety Instruction： S26; S27; S28; S36/37/39; S45
• Hazardous Material Identification：
• HazardClass：8
• PackingGroup：III
• Packing Group：III
• Packing Group：III
• Risk Phrases：R20/21/22; R34

Additional information on alpha-(cyanoimino)-3,4-dichlorophenethyl-amine

Alpha-(Cyanoimino)-3,4-Dichlorophenethylamine: A Comprehensive Overview

The compound with CAS No. 55770-03-1, commonly referred to as alpha-(cyanoimino)-3,4-dichlorophenethylamine, is a significant molecule in the field of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential applications in various industries. In this article, we will delve into the characteristics, synthesis, and recent advancements related to alpha-(cyanoimino)-3,4-dichlorophenethylamine.

Alpha-(cyanoimino)-3,4-dichlorophenethylamine is a derivative of phenethylamine, a class of compounds known for their role in neurotransmitter synthesis. The presence of the cyanoimino group and the dichloro substitution on the phenyl ring introduces unique electronic and steric properties to the molecule. These features make it a valuable compound for exploring novel chemical reactions and potential biological activities.

Recent studies have highlighted the importance of alpha-(cyanoimino)-3,4-dichlorophenethylamine in medicinal chemistry. Researchers have investigated its role as a precursor in the synthesis of bioactive molecules, particularly those with potential neuroprotective or anti-inflammatory properties. The compound's ability to undergo various transformations, such as cyclization and substitution reactions, has made it a versatile building block in organic synthesis.

The synthesis of alpha-(cyanoimino)-3,4-dichlorophenethylamine involves a multi-step process that typically begins with the preparation of the dichlorophenethylamine derivative. This is followed by the introduction of the cyanoimino group through methods such as nucleophilic substitution or condensation reactions. The optimization of these steps has been a focus of recent research efforts to improve yield and purity.

In terms of applications, alpha-(cyanoimino)-3,4-dichlorophenethylamine has shown promise in materials science as well. Its ability to form stable complexes with metal ions has led to its use in the development of coordination polymers and metal-organic frameworks (MOFs). These materials have potential applications in catalysis, gas storage, and sensing technologies.

Moreover, the compound's photophysical properties have been explored for use in optoelectronic devices. Studies have demonstrated that alpha-(cyanoimino)-3,4-dichlorophenethylamine can act as an efficient sensitizer in dye-sensitized solar cells (DSSCs), enhancing their energy conversion efficiency. This finding underscores its potential role in renewable energy technologies.

From an environmental perspective, researchers have also examined the biodegradation pathways of alpha-(cyanoimino)-3,4-dichlorophenethylamine to assess its ecological impact. Preliminary results indicate that under specific conditions, the compound can undergo microbial degradation, reducing its persistence in natural environments.

In conclusion, alpha-(cyanoimino)-3,4-dichlorophenethylamine (CAS No. 55770-03-1) is a multifaceted compound with diverse applications across chemistry and materials science. Its unique structure and reactivity continue to inspire innovative research directions. As advancements in synthetic methodologies and material characterization techniques unfold, the potential for new discoveries related to this compound remains vast.